3-(5-bromo-2-hydroxyphenyl)-2,5-diphenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione

• IUPAC Name: 3-(5-bromo-2-hydroxyphenyl)-2,5-diphenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C23H17BrN2O4/c24-14-11-12-18(27)17(13-14)20-19-21(30-26(20)16-9-5-2-6-10-16)23(29)25(22(19)28)15-7-3-1-4-8-15/h1-13,19-21,27H
• InChI Key: CTSDDQDYGXRWQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(C3C(O2)C(=O)N(C3=O)C4=CC=CC=C4)C5=C(C=CC(=C5)Br)O
• Molecular Formula: C23H17BrN2O4
• Molecular Weight: 465.3 g/mol
• CAS No.: 352665-97-5

Description

This compound belongs to the pyrrolo[3,4-d]isoxazole-dione family, characterized by a fused bicyclic scaffold with a dihydroisoxazole ring and a pyrrolidine moiety. The presence of a 5-bromo-2-hydroxyphenyl substituent at position 3 and two phenyl groups at positions 2 and 5 introduces steric bulk and electronic diversity. Its molecular complexity suggests applications in medicinal chemistry, particularly as a protease inhibitor or kinase modulator, though specific biological data are absent in the provided evidence .

Biological Activity

The compound 3-(5-bromo-2-hydroxyphenyl)-2,5-diphenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione is a complex organic molecule that has garnered attention due to its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and therapeutic implications based on recent research findings.

Chemical Structure

The chemical structure of the compound can be represented as follows:

$$\text{C}_{21}\text{H}_{18}\text{BrN}_2\text{O}_3$$

This structure includes a brominated phenolic group and a pyrroloisoxazole core, which are crucial for its biological activity.

Anticancer Properties

Research indicates that compounds similar to 3-(5-bromo-2-hydroxyphenyl)-2,5-diphenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione exhibit significant anticancer properties. For instance, studies have shown that derivatives of isoxazole can inhibit cancer cell proliferation effectively. In vitro tests on various cancer cell lines have demonstrated that these compounds induce apoptosis and exhibit cytotoxic effects against prostate cancer cells (PC3) and pancreatic cancer cells (PANC-1) .

The proposed mechanism involves the inhibition of specific signaling pathways that are crucial for cancer cell survival and proliferation. Molecular docking studies suggest that the compound interacts with key proteins involved in cell cycle regulation and apoptosis .

Antioxidant Activity

Additionally, the compound is believed to possess antioxidant properties. It can scavenge free radicals and reduce oxidative stress in cells, which is beneficial in preventing cellular damage associated with various diseases . This antioxidant activity was measured using assays like CUPRAC (cupric acid-reducing antioxidant capacity).

Research Findings and Case Studies

Study	Findings
Study 1	Investigated the anticancer effects of isoxazole derivatives; highlighted significant cytotoxicity in pancreatic cancer cell lines with apoptotic signaling pathways activated.
Study 2	Focused on the antioxidant capabilities of related compounds; demonstrated effective free radical scavenging abilities.
Study 3	Explored enzyme inhibitory effects; showed potential in inhibiting glucosidase and cholinesterases, indicating broader therapeutic applications.

Comparison with Similar Compounds

5-(2-Chlorophenyl)-3-(4-(dimethylamino)phenyl)-2-(o-tolyl)tetrahydro-4H-pyrrolo[3,4-d]isoxazole-4,6(5H)-dione ()

• Structural Differences: Substitutions: 2-chlorophenyl (position 5), 4-dimethylaminophenyl (position 3), and o-tolyl (position 2). No hydroxyl group; dimethylamino group introduces strong electron-donating effects.
• Physicochemical Properties: Molecular weight: 461.94 g/mol (vs. target compound’s ~500 g/mol, estimated). Higher solubility in polar solvents due to dimethylamino group compared to the bromo-hydroxyphenyl group in the target compound.
• Synthesis : Likely involves [3+2] cycloaddition of nitrile oxides with dipolarophiles, similar to methods for related pyrrolo-isoxazoles .

5-Benzyl-3-(2,4-dichlorophenyl)-2-phenyltetrahydro-4H-pyrrolo[3,4-d]isoxazole-4,6(5H)-dione ()

• Structural Differences :
  • Substitutions: Benzyl (position 5), 2,4-dichlorophenyl (position 3), and phenyl (position 2).
  • Dichlorophenyl increases electronegativity, while benzyl adds steric hindrance.
• Physicochemical Properties :
  • Molecular weight: 453.32 g/mol.
  • Lower polarity than the target compound due to absence of hydroxyl group.
• Applications: Potential insecticidal or antifungal activity inferred from dichlorophenyl motifs in agrochemicals .

Brominated Heterocyclic Analogues

5-[2-(4-Bromophenyl)-1,3-benzoxazol-5-yl]-4-(2-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione ()

• Key Features :
  • Benzoxazole-triazole hybrid with 4-bromophenyl and methylphenyl groups.
  • Thione group (C=S) at position 3 enhances metal-binding capacity.
• Spectroscopic Data :
  • IR: 533 cm⁻¹ (C-Br stretch) vs. ~550–600 cm⁻¹ for aromatic C-Br in the target compound.
  • ¹H-NMR: Methyl singlet at δ 2.55 ppm (absent in the target compound).
• Bioactivity : Thione derivatives often exhibit antimicrobial or anticancer properties .

3-(4-Bromophenyl)-5-(6,6-dimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamide ()

• Key Features :
  • Pyrazole-indole hybrid with 4-bromophenyl and carbothioamide groups.
  • Carbothioamide (C=S and NH2) enables hydrogen bonding.
• Thermal Stability : Melting point 192–193°C, higher than typical pyrrolo-isoxazole-diones (~150–180°C), suggesting stronger crystal lattice interactions .